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Compound of Interest

Compound Name: 1,4-Dibutylbenzene

Cat. No.: B074798

An In-depth Technical Guide to the Chemical Properties and Structure of 1,4-Dibutylbenzene

Introduction to 1,4-Dibutylbenzene

1,4-Dibutylbenzene is an aromatic hydrocarbon characterized by a central benzene ring
substituted with two butyl groups at the para positions. The term "dibutylbenzene" can refer to
several structural isomers, depending on the arrangement of the butyl group itself: n-butyl, sec-
butyl, isobutyl, or tert-butyl. This guide will primarily focus on the two most common and well-
documented isomers, 1,4-di-n-butylbenzene and 1,4-di-tert-butylbenzene, due to the extensive
availability of scientific literature and data for these compounds. These molecules serve as
important intermediates in organic synthesis and are utilized in the development of various
materials.[1][2] The nature of the butyl isomer significantly influences the physicochemical
properties and reactivity of the molecule.

Molecular Structure and Isomerism

The core structure of 1,4-dibutylbenzene consists of a disubstituted benzene ring. The
variation in the butyl substituents gives rise to the following primary isomers:

¢ 1,4-di-n-butylbenzene: Features two straight-chain butyl groups.
e 1,4-di-sec-butylbenzene: Contains two secondary butyl groups.

e 1 4-di-isobutylbenzene: Has two isobutyl groups.
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e 1 4-di-tert-butylbenzene: Possesses two bulky tertiary butyl groups.

The steric hindrance and electronic effects of these different butyl groups lead to distinct
physical and chemical properties.

Physicochemical Properties

The physical properties of 1,4-dibutylbenzene isomers are largely dictated by the structure of
the alkyl side chains. A summary of key quantitative data for the n-butyl and tert-butyl isomers
is presented below.

Property

1,4-di-n-butylbenzene

1,4-di-tert-butylbenzene

Molecular Formula

Ci1aH22

Ci1aH22

Molecular Weight 190.33 g/mol [3][4] 190.32 g/mol [2][5]
Colorless to almost colorless White crystals or crystalline
Appearance _
clear liquid[6] powder[2]
Melting Point Not available 76-78 °C[2][7][8]
Boiling Point Not available 236 °C[2][71[8]
Density 0.856 g/mL[4] 0.985 g/cm?3[2]
Insoluble in water; soluble in
Solubility Insoluble in water.[2] ethanol, benzene, and carbon
tetrachloride.[2][7]
CAS Number 1571-86-4[3][9] 1012-72-2[2][7]

Synthesis of 1,4-Dibutylbenzene Isomers

The most prevalent method for synthesizing dialkylated aromatic hydrocarbons like 1,4-

dibutylbenzene is the Friedel-Crafts alkylation.[1] This electrophilic aromatic substitution

reaction involves the alkylation of an aromatic ring with an alkyl halide or an alcohol in the

presence of a strong Lewis acid catalyst, such as aluminum chloride (AICIs) or an acid like

sulfuric acid (H2S0a4).[10][11]
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Experimental Protocol: Synthesis of 1,4-di-tert-
butylbenzene via Friedel-Crafts Alkylation

This protocol describes the synthesis of 1,4-di-tert-butylbenzene from tert-butylbenzene and
tert-butyl chloride. The choice of a tertiary halide minimizes carbocation rearrangement, and
the steric hindrance of the reactants helps to limit overalkylation.[10]

Step-by-Step Methodology:

Apparatus Setup: A dry 100 mL three-neck flask is equipped with a magnetic stirrer, an
internal thermometer, and a drying tube connected to a gas draining system. The third neck
is fitted with an adapter for nitrogen purging.[12]

Reactant Charging: The reaction flask is purged with nitrogen. 13.4 g (15.4 mL, 100 mmol) of
tert-butylbenzene and 18.5 g (21.0 mL, 200 mmol) of tert-butyl chloride are added to the
flask.[12]

Cooling: The reaction mixture is cooled to 0°C in an ice/sodium chloride bath with continuous
stirring.[12]

Catalyst Addition: 1.0 g of anhydrous aluminum chloride is added in four portions at two-
minute intervals while maintaining vigorous stirring. For each addition, the internal
thermometer is briefly removed to add the catalyst through a powder funnel.[12] A solid, light-
yellow reaction mixture will form.[12]

Reaction Work-up: Once the reaction is complete, the cooling bath is removed, and the
mixture is immediately worked up.[12]

Purification: The product, 1,4-di-tert-butylbenzene, can be purified by recrystallization from
methanol or ethanol.[2][13]

Causality Behind Experimental Choices:

e Anhydrous Conditions: The use of a drying tube and nitrogen purging is crucial because the
Lewis acid catalyst, aluminum chloride, reacts readily with moisture, which would deactivate
it.[10]
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o Temperature Control: Cooling the reaction to 0°C helps to control the exothermic nature of
the Friedel-Crafts alkylation and favors the formation of the kinetically controlled para
product.[12]

o Portion-wise Catalyst Addition: Adding the aluminum chloride in portions helps to manage
the reaction rate and temperature.

 Kinetic vs. Thermodynamic Control: The formation of 1,4-di-tert-butylbenzene is a result of
kinetic control. It crystallizes out of the reaction mixture, which prevents further alkylation or
iIsomerization to the thermodynamically more stable 1,3,5-tri-tert-butylbenzene.[12]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 1,4-di-tert-butylbenzene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.oc-praktikum.de/nop/en/instructions/pdf/1011_en.pdf
https://www.oc-praktikum.de/nop/en/instructions/pdf/1011_en.pdf
https://www.benchchem.com/product/b074798?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of

1,4-dibutylbenzene isomers.

Technique 1,4-di-n-butylbenzene 1,4-di-tert-butylbenzene
- Aromatic protons: singlet or a . .
) - Aromatic protons: a singlet
narrow multiplet around 7.1
) around 7.3 ppm. - tert-Butyl
ppm. - Alkyl protons: multiplets )
1H NMR ) protons: a singlet at
corresponding to the -CHz- )
approximately 1.3 ppm,
and -CHs groups of the n-butyl ) ]
) integrating to 18 protons.[5]
chain.
] ] ] - Aromatic carbons: signals in
- Aromatic carbons: signals in ) )
) ) ) the aromatic region. - tert-Butyl
the aromatic region (typically )
13C NMR carbons: a signal for the

125-145 ppm). - Alkyl carbons:

signals in the aliphatic region.

quaternary carbon and a signal

for the methyl carbons.

IR Spectroscopy

- C-H stretching (aromatic):
~3000-3100 cm~1. - C-H
stretching (aliphatic): ~2850-
2960 cm™1, - C=C stretching
(aromatic): ~1450-1600 cm~1, -
Out-of-plane bending for para-
disubstitution: ~800-840 cm~1.
[14]

- C-H stretching (aromatic):
~3000-3100 cm~1. - C-H
stretching (aliphatic): ~2850-
2960 cm™1, - C=C stretching
(aromatic): ~1450-1600 cm~1, -
Out-of-plane bending for para-
disubstitution: ~800-840 cm~1.
[14]

Mass Spectrometry

- Molecular ion peak (M*) at
m/z = 190. - Fragmentation
pattern showing loss of alkyl

fragments.

- Molecular ion peak (M+) at
m/z = 190. - A prominent peak
at m/z = 175, corresponding to
the loss of a methyl group ([M-
15]*). - Abase peak at m/z =
57, corresponding to the tert-
butyl cation.[15]

Structural Elucidation Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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